Cas no 2228637-72-5 ([1-(Butan-2-yl)-4,4-difluorocyclohexyl]methanamine)

• Product Name: [1-(Butan-2-yl)-4,4-difluorocyclohexyl]methanamine
• CAS No: 2228637-72-5
• MF: C₁₁H₂₁F₂N
• MW: 205.287950277328
• CID: 5838166
• PubChem ID: 165969836
• Update Time: 2025-06-13

[1-(Butan-2-yl)-4,4-difluorocyclohexyl]methanamine Chemical and Physical Properties

Names and Identifiers

• 2228637-72-5
• EN300-1945831
• [1-(butan-2-yl)-4,4-difluorocyclohexyl]methanamine
• [1-(Butan-2-yl)-4,4-difluorocyclohexyl]methanamine

• Inchi： 1S/C11H21F2N/c1-3-9(2)10(8-14)4-6-11(12,13)7-5-10/h9H,3-8,14H2,1-2H3
• InChI Key： KWAAIPCZIQRVGT-UHFFFAOYSA-N
• SMILES： FC1(CCC(CN)(CC1)C(C)CC)F

Computed Properties

• Exact Mass: 205.16420600g/mol
• Monoisotopic Mass: 205.16420600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on [1-(Butan-2-yl)-4,4-difluorocyclohexyl]methanamine

Introduction to [1-(Butan-2-yl)-4,4-difluorocyclohexyl]methanamine (CAS No. 2228637-72-5)

[1-(Butan-2-yl)-4,4-difluorocyclohexyl]methanamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2228637-72-5, features a cyclohexane ring substituted with two fluorine atoms and an amine group linked to a butyl chain. Such structural characteristics make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of [1-(Butan-2-yl)-4,4-difluorocyclohexyl]methanamine consists of a rigid cyclohexane backbone, which is a common motif in many biologically active molecules. The presence of two fluorine atoms at the 4-position introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. Additionally, the amine group at the other end of the molecule provides a site for further functionalization, allowing for the attachment of various pharmacophores.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability and improved bioavailability. The fluorine atoms in [1-(Butan-2-yl)-4,4-difluorocyclohexyl]methanamine contribute to these desirable properties by increasing lipophilicity and reducing susceptibility to enzymatic degradation. These features make the compound particularly attractive for drug design, where optimizing pharmacokinetic profiles is crucial.

One of the most compelling aspects of [1-(Butan-2-yl)-4,4-difluorocyclohexyl]methanamine is its potential as a building block for more complex molecules. The combination of a fluorinated cyclohexane ring and an amine group offers numerous possibilities for derivatization. For instance, researchers have explored its use in synthesizing novel heterocyclic compounds that exhibit potent biological activity. These derivatives have shown promise in preclinical studies as potential treatments for various diseases.

The synthesis of [1-(Butan-2-yl)-4,4-difluorocyclohexyl]methanamine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms into the cyclohexane ring typically requires specialized techniques such as halogen exchange reactions or metal-catalyzed cross-coupling reactions. The subsequent functionalization of the amine group can be achieved through nucleophilic substitution or condensation reactions with appropriate electrophiles.

Recent advancements in synthetic methodologies have made it possible to produce [1-(Butan-2-yl)-4,4-difluorocyclohexyl]methanamine with high purity and yield. These improvements have enabled researchers to conduct more extensive studies on its biological properties and explore its potential applications in drug development. For example, computational studies have been used to predict how this compound might interact with biological targets such as enzymes and receptors.

The pharmacological profile of [1-(Butan-2-yl)-4,4-difluorocyclohexyl]methanamine is still being elucidated, but initial studies suggest that it may exhibit a range of biological activities. The fluorinated cyclohexane ring is known to enhance binding affinity to certain proteins, while the amine group can serve as a site for further functionalization to tailor specific pharmacological effects. This compound has shown potential in inhibiting various enzymes and receptors that are involved in disease pathways.

In conclusion, [1-(Butan-2-yl)-4,4-difluorocyclohexyl]methanamine (CAS No. 2228637-72-5) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in drug discovery and development.